Cas no 1351651-97-2 (1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(4-methoxyphenoxy)ethan-1-one; oxalic acid)

• Product Name: 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(4-methoxyphenoxy)ethan-1-one; oxalic acid
• CAS No: 1351651-97-2
• MF: C₂₁H₂₄N₂O₉
• MW: 448.423266410828
• CID: 6032075
• PubChem ID: 71780736
• Update Time: 2025-11-01

1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(4-methoxyphenoxy)ethan-1-one; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(4-methoxyphenoxy)ethan-1-one; oxalic acid
• QRJXVMUIHYHNPJ-UHFFFAOYSA-N
• AKOS026685763
• 1-(furan-2-yl)-2-[4-[2-(4-methoxyphenoxy)acetyl]piperazin-1-yl]ethanone;oxalic acid
• VU0518819-1
• 1351651-97-2
• F5671-0209
• 1-{4-[2-(furan-2-yl)-2-oxoethyl]piperazin-1-yl}-2-(4-methoxyphenoxy)ethan-1-one; oxalic acid
• 1-(furan-2-yl)-2-(4-(2-(4-methoxyphenoxy)acetyl)piperazin-1-yl)ethanone oxalate

• Inchi： 1S/C19H22N2O5.C2H2O4/c1-24-15-4-6-16(7-5-15)26-14-19(23)21-10-8-20(9-11-21)13-17(22)18-3-2-12-25-18;3-1(4)2(5)6/h2-7,12H,8-11,13-14H2,1H3;(H,3,4)(H,5,6)
• InChI Key： QRJXVMUIHYHNPJ-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1CCN(C(=O)COC2C=CC(OC)=CC=2)CC1)C(C1OC=CC=1)=O

Computed Properties

• Exact Mass: 448.14818035g/mol
• Monoisotopic Mass: 448.14818035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 542
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Additional information on 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(4-methoxyphenoxy)ethan-1-one; oxalic acid

Recent Advances in the Study of 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(4-methoxyphenoxy)ethan-1-one; Oxalic Acid (CAS: 1351651-97-2)

The compound 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(4-methoxyphenoxy)ethan-1-one, commonly associated with oxalic acid (CAS: 1351651-97-2), has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including but not limited to, anti-inflammatory, anticancer, and neuroprotective activities. The integration of oxalic acid further enhances its pharmacological profile, making it a subject of intense scientific scrutiny.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. Advanced computational modeling and in vitro assays have revealed its high affinity for specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting a range of diseases, from chronic inflammatory conditions to malignancies.

In one notable study, researchers employed high-throughput screening (HTS) to evaluate the compound's efficacy against a panel of cancer cell lines. The results demonstrated significant cytotoxicity in several lines, particularly those associated with breast and lung cancers. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, accompanied by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These insights pave the way for further optimization of the compound's structure to enhance its potency and selectivity.

Another area of exploration has been the compound's potential as an anti-inflammatory agent. Preclinical models of inflammation, including murine models of rheumatoid arthritis, have shown that the compound effectively reduces pro-inflammatory cytokine levels, such as TNF-α and IL-6. The presence of the furan and methoxyphenoxy moieties is believed to contribute to this activity by modulating NF-κB signaling. These findings highlight the compound's dual functionality, making it a versatile candidate for multifactorial diseases.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent advancements in formulation science, including the use of nanoparticle-based delivery systems, offer potential solutions to these challenges. For instance, encapsulation of the compound in polymeric nanoparticles has been shown to improve its solubility and prolong its circulation time in vivo.

In conclusion, the compound 1-{4-2-(furan-2-yl)-2-oxoethylpiperazin-1-yl}-2-(4-methoxyphenoxy)ethan-1-one, in combination with oxalic acid (CAS: 1351651-97-2), represents a promising avenue for drug discovery. Its multifaceted biological activities, coupled with ongoing research into its mechanisms and optimization, position it as a valuable candidate for future therapeutic development. Continued interdisciplinary collaboration will be essential to translate these findings into clinically viable treatments.